Cas no 2229647-39-4 (3-3-(difluoromethoxy)phenylprop-2-enal)

• Product Name: 3-3-(difluoromethoxy)phenylprop-2-enal
• CAS No: 2229647-39-4
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 6353730
• PubChem ID: 165631291
• Update Time: 2025-05-20

3-3-(difluoromethoxy)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)phenylprop-2-enal
• EN300-1954701
• 3-[3-(difluoromethoxy)phenyl]prop-2-enal
• 2229647-39-4

• Inchi： 1S/C10H8F2O2/c11-10(12)14-9-5-1-3-8(7-9)4-2-6-13/h1-7,10H/b4-2+
• InChI Key： ZECGTZFVYHIYOI-DUXPYHPUSA-N
• SMILES： FC(OC1=CC=CC(/C=C/C=O)=C1)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-3-(difluoromethoxy)phenylprop-2-enal

3-(3-(Difluoromethoxy)phenyl)prop-2-enal (CAS No. 2229647-39-4): A Versatile Fluorinated Building Block for Modern Chemistry

In the evolving landscape of fluorinated organic compounds, 3-(3-(difluoromethoxy)phenyl)prop-2-enal (CAS No. 2229647-39-4) has emerged as a valuable synthetic intermediate with broad applications across pharmaceutical, agrochemical, and materials science domains. This α,β-unsaturated aldehyde bearing a difluoromethoxy group combines the reactivity of conjugated carbonyl systems with the unique properties imparted by fluorine substitution, making it particularly attractive for contemporary drug discovery programs and specialty chemical development.

The structural features of 3-(3-(difluoromethoxy)phenyl)prop-2-enal include a propenal backbone connected to a meta-difluoromethoxy substituted benzene ring. This arrangement creates multiple reactive centers - the electron-deficient β-carbon of the α,β-unsaturated system and the formyl group - both amenable to nucleophilic attack, while the difluoromethoxy moiety enhances lipophilicity and metabolic stability, properties highly sought after in bioactive molecule design. Recent literature highlights its utility in constructing fluorinated heterocycles, a class of compounds receiving heightened attention due to their improved pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS 2229647-39-4 serves as a versatile three-carbon synthon for various transformations. The compound readily participates in Michael additions with diverse nucleophiles, undergoes [4+2] cycloadditions with dienes, and can be converted to corresponding acids, alcohols, or amines through standard functional group interconversions. Particularly noteworthy is its application in preparing fluorinated chalcone derivatives, which have demonstrated remarkable biological activities in recent preclinical studies targeting inflammation and metabolic disorders.

The difluoromethoxy phenyl propenal structure has gained prominence in medicinal chemistry as a privileged scaffold for kinase inhibitor development. Several research groups have incorporated this motif into candidate molecules targeting tyrosine kinase receptors, with preliminary data showing enhanced selectivity profiles compared to non-fluorinated analogs. This aligns with current industry trends toward fluorine-containing drug candidates, which represented over 30% of FDA-approved small molecule drugs in the past five years according to recent market analyses.

Material scientists have explored 3-(3-(difluoromethoxy)phenyl)prop-2-enal as a monomer for specialty polymers. The compound's ability to undergo radical polymerization while maintaining the difluoromethoxy functionality intact has yielded materials with unique dielectric properties and chemical resistance. These characteristics make such polymers potentially valuable for high-performance coatings and electronic applications, particularly in the rapidly growing flexible electronics sector.

Analytical characterization of CAS 2229647-39-4 typically involves GC-MS for purity assessment, with the compound showing a characteristic molecular ion peak at m/z 212. The ¹H NMR spectrum displays distinctive signals: a doublet for the vinyl proton (δ 6.5-7.0 ppm), a singlet for the aldehyde proton (δ 9.5-10.0 ppm), and a characteristic triplet for the difluoromethoxy group protons (δ 6.3-6.8 ppm, ²J_H-F ≈ 50 Hz). These spectral features facilitate reliable compound identification and reaction monitoring.

Recent innovations in synthetic methodology have improved access to 3-(difluoromethoxy)phenylprop-2-enal derivatives. Modern approaches often employ palladium-catalyzed cross-coupling or metal-free condensation reactions, reflecting the pharmaceutical industry's growing preference for atom-economical processes. These advancements have made the compound more accessible to researchers investigating fluorine-based bioisosteres, a hot topic in contemporary drug design aimed at improving therapeutic efficacy while minimizing side effects.

Environmental and safety assessments of 2229647-39-4 indicate that proper handling with standard laboratory precautions is sufficient for most research applications. The compound's stability profile suggests compatibility with various industrial processes, though storage under inert atmosphere is recommended to prevent potential oxidation of the aldehyde functionality over extended periods.

The commercial availability of 3-(3-(difluoromethoxy)phenyl)prop-2-enal has expanded significantly in recent years, with multiple suppliers now offering the compound at research and development quantities. Market analysts project steady growth in demand for such fluorinated building blocks, driven by sustained interest in fluorine-containing pharmaceuticals and advanced materials. Current pricing trends reflect the compound's positioning as a premium specialty chemical, with costs varying based on purity specifications and order scale.

Looking forward, CAS 2229647-39-4 is poised to play an increasingly important role in multiple chemistry-driven industries. Its unique combination of fluorine effects and synthetic versatility addresses several current challenges in molecular design, particularly the need for compounds that balance biological activity with favorable physicochemical properties. As research continues to uncover new applications for difluoromethoxy-containing compounds, this material will likely remain a focus of innovation in synthetic methodology and applied chemistry.